Cas no 2287285-51-0 (5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole)

5-Bromo-1-cyclobutyl-1H-1,2,3-benzotriazole is a brominated benzotriazole derivative featuring a cyclobutyl substituent at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the 5-position enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. The cyclobutyl group may confer steric and electronic effects, influencing selectivity in catalytic transformations. Its rigid benzotriazole core offers stability while maintaining compatibility with diverse reaction conditions. Researchers value this compound for its balanced reactivity and structural modularity in heterocyclic synthesis.
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole structure
2287285-51-0 structure
Product Name:5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
CAS No:2287285-51-0
MF:C10H10BrN3
MW:252.110500812531
CID:6135576
PubChem ID:165740722
Update Time:2025-05-19

5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • EN300-6749747
    • 2287285-51-0
    • 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
    • Inchi: 1S/C10H10BrN3/c11-7-4-5-10-9(6-7)12-13-14(10)8-2-1-3-8/h4-6,8H,1-3H2
    • InChI Key: KOJJOVHBRDLMQH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=NN2C1CCC1

Computed Properties

  • Exact Mass: 251.00581g/mol
  • Monoisotopic Mass: 251.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.7Ų

5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6749747-0.05g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
0.05g
$707.0 2023-05-30
Enamine
EN300-6749747-0.1g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
0.1g
$741.0 2023-05-30
Enamine
EN300-6749747-0.25g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
0.25g
$774.0 2023-05-30
Enamine
EN300-6749747-0.5g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
0.5g
$809.0 2023-05-30
Enamine
EN300-6749747-1.0g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
1g
$842.0 2023-05-30
Enamine
EN300-6749747-2.5g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
2.5g
$1650.0 2023-05-30
Enamine
EN300-6749747-5.0g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
5g
$2443.0 2023-05-30
Enamine
EN300-6749747-10.0g
5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole
2287285-51-0
10g
$3622.0 2023-05-30

Additional information on 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole

Professional Introduction to Compound with CAS No. 2287285-51-0 and Product Name: 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole

The compound with the CAS number 2287285-51-0 and the product name 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and material science. The presence of both bromine and cyclobutyl substituents on the benzotriazole core imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications.

Benzotriazoles are a class of nitrogen-containing heterocycles that have been widely studied for their pharmacological properties. They exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 5-position enhances the reactivity of the benzotriazole ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This makes 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole a valuable intermediate in the synthesis of more complex molecules.

The cyclobutyl group at the 1-position adds an additional layer of complexity to the molecule. Cycloalkyl substituents are known to influence both the electronic properties and the conformational flexibility of organic compounds. In the case of 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole, the cyclobutyl ring can serve as a rigid anchor, affecting how the molecule interacts with biological targets. This structural feature is particularly interesting for designing molecules with specific binding affinities and selectivity profiles.

Recent research has highlighted the potential of benzotriazole derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain benzotriazoles can inhibit kinases and other enzymes involved in cancer progression. The brominated derivative 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole is being explored as a lead compound in the development of novel kinase inhibitors. Its ability to undergo further derivatization allows researchers to fine-tune its pharmacokinetic properties, such as solubility and metabolic stability.

In addition to its pharmaceutical applications, 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole has shown promise in material science. Benzotriazole derivatives are known for their photochemical properties and have been used in various industrial processes. The bromine substituent can be leveraged to create photoactive materials with enhanced stability and efficiency. This opens up possibilities for applications in organic electronics, photovoltaics, and other advanced technologies.

The synthesis of 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of 1-cyclobutylbenzotriazole via cyclization reactions followed by bromination using appropriate electrophilic brominating agents. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesizing complex molecules like 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole. These methods allow researchers to screen numerous potential candidates virtual before conducting expensive laboratory experiments.

As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study them. 5-bromo-1-cyclobutyl-1H-1,2,3-benzotriazole exemplifies how structural diversity can lead to novel biological insights. Its unique combination of substituents makes it an attractive candidate for exploring new therapeutic modalities and expanding our arsenal against diseases.

The future prospects for this compound are promising. Ongoing research aims to uncover new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are essential in translating these findings into tangible benefits for patients worldwide.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd